Cas no 229343-25-3 (2-methanesulfonylpyrimidin-4-amine)

2-Methanesulfonylpyrimidin-4-amine is a pyrimidine derivative featuring a methanesulfonyl substituent at the 2-position and an amine group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive sulfonyl and amine functionalities enable selective modifications, making it valuable for constructing heterocyclic scaffolds. The electron-withdrawing sulfonyl group enhances the reactivity of the pyrimidine ring, facilitating nucleophilic substitutions and cross-coupling reactions. With high purity and stability under standard conditions, it is suitable for research and industrial applications requiring precise molecular building blocks. Its structural features contribute to its utility in medicinal chemistry for designing bioactive molecules.

2-methanesulfonylpyrimidin-4-amine structure

229343-25-3 structure

Product Name:2-methanesulfonylpyrimidin-4-amine

CAS No:229343-25-3

MF:C₅H₇N₃O₂S

MW:173.192979097366

MDL:MFCD20723152

CID:5174839

Update Time:2025-06-07

2-methanesulfonylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinamine, 2-(methylsulfonyl)-
- 2-(Methylsulfonyl)pyrimidin-4-amine
- 2-methanesulfonylpyrimidin-4-amine
- MDL： MFCD20723152
- Inchi： 1S/C5H7N3O2S/c1-11(9,10)5-7-3-2-4(6)8-5/h2-3H,1H3,(H2,6,7,8)
- InChI Key： CZRAGHMJPYCHFG-UHFFFAOYSA-N
- SMILES： C1(S(C)(=O)=O)=NC=CC(N)=N1

2-methanesulfonylpyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-325745-1.0g	2-methanesulfonylpyrimidin-4-amine	229343-25-3	1.0g	$1150.0	2023-02-23
Enamine	EN300-325745-2.5g	2-methanesulfonylpyrimidin-4-amine	229343-25-3	2.5g	$2384.0	2023-09-04
Enamine	EN300-325745-5.0g	2-methanesulfonylpyrimidin-4-amine	229343-25-3	5.0g	$3018.0	2023-02-23
Enamine	EN300-325745-10.0g	2-methanesulfonylpyrimidin-4-amine	229343-25-3	10.0g	$3795.0	2023-02-23
Enamine	EN300-325745-1g	2-methanesulfonylpyrimidin-4-amine	229343-25-3	1g	$1150.0	2023-09-04
Enamine	EN300-325745-5g	2-methanesulfonylpyrimidin-4-amine	229343-25-3	5g	$3018.0	2023-09-04
Enamine	EN300-325745-10g	2-methanesulfonylpyrimidin-4-amine	229343-25-3	10g	$3795.0	2023-09-04